2-Methoxy-6-[(propylamino)methyl]phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CCCNCC1=C(C(=CC=C1)OC)O
• InChI: InChI=1S/C11H17NO2/c1-3-7-12-8-9-5-4-6-10(14-2)11(9)13/h4-6,12-13H,3,7-8H2,1-2H3
• InChIKey: YILIUDVVJAYZRP-UHFFFAOYSA-N

2-Methoxy-6-[(propylamino)methyl]phenol – Compound Identity, Physicochemical Baseline, and Procurement Profile

2-Methoxy-6-[(propylamino)methyl]phenol (CAS 1017023-62-9) is a substituted ortho-aminomethylphenol with molecular formula C11H17NO2 and molecular weight 195.26 g·mol⁻¹ . The compound features a phenolic hydroxyl at C1, a methoxy group at C2, and an N-propylaminomethyl substituent at C6 of the benzene ring, placing it within the broader class of N-substituted aminomethylphenol derivatives that have been investigated as inhibitors of murine GABA transporters (mGAT1–mGAT4) [1]. It is commercially available from specialty chemical suppliers at purities of ≥95%, typically as a research intermediate for medicinal chemistry and drug discovery applications .

● mGAT transporter inhibition study fit (aminomethylphenol class)

● Regioisomer-specific probe for methoxy position SAR (2-methoxy-6-substitution)

● Orthogonal derivatization sites for divergent library synthesis (phenol, amine, methoxy)

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur J Med Chem. 2008;43(11):2404–2411. doi:10.1016/j.ejmech.2008.01.005 View Source

Why Generic Substitution Fails for 2-Methoxy-6-[(propylamino)methyl]phenol – Regioisomeric and Substituent-Specific Differentiation

The aminomethylphenol scaffold is exquisitely sensitive to substitution pattern. In the Kragler et al. (2008) study of N-substituted aminomethylphenol inhibitors of mGAT1–mGAT4, the position of the hydroxy function, the introduction of an additional methoxy group, and variations in the N-alkyl chain all significantly modulated inhibitory potency and subtype selectivity [1]. The specific 2-methoxy-6-substitution pattern of the target compound places the methoxy group ortho to the phenol and para to the aminomethyl moiety, a regioisomeric arrangement that is distinct from the 4-methoxy-2-[(propylamino)methyl]phenol (CAS 1042586-35-5) and 5-methoxy-2-[(propylamino)methyl]phenol (CAS 925230-72-4) analogs, each of which presents different hydrogen-bonding topology and electronic distribution at the phenol ring . Simple N-alkyl chain substitution or methoxy positional exchange cannot be assumed to preserve biological target engagement, making compound-specific procurement essential for reproducible research outcomes.

! Methoxy regioisomers (4-methoxy or 5-methoxy) may not reproduce target engagement profile; hydrogen-bond topology differs

! N-alkyl chain length (e.g., dodecyl) may shift mGAT subtype selectivity and lipophilicity relative to propyl analog

! Fluorinated phenol analogs reported weak inhibition in class SAR; cannot be assumed interchangeable

! Supplier status varies by regioisomer; target compound partially discontinued – verify CAS at procurement

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur J Med Chem. 2008;43(11):2404–2411. doi:10.1016/j.ejmech.2008.01.005 View Source

Quantitative Procurement Evidence for 2-Methoxy-6-[(propylamino)methyl]phenol – Comparator-Anchored Differentiation Data

Regioisomeric Physicochemical Differentiation: 2-Methoxy-6- vs. 4-Methoxy-2- and 5-Methoxy-2-Regioisomers

The target compound (2-methoxy-6-substituted) is one of three regioisomers differing only in methoxy position on the phenol ring. The methoxy group ortho to the phenolic OH (position 2) alters intramolecular hydrogen bonding and electron density at the aminomethyl nitrogen compared to the 4-methoxy-2-[(propylamino)methyl]phenol regioisomer (CAS 1042586-35-5), where the methoxy is para to the phenol, and the 5-methoxy-2-[(propylamino)methyl]phenol regioisomer (CAS 925230-72-4), where the methoxy is meta to the phenol . Although specific pKa or logP values for these regioisomers are not available in the published literature, the Kragler et al. (2008) study explicitly demonstrated that the position of the methoxy group on the aminomethylphenol core modulates GABA transporter inhibitory potency, with 5-substituted analogs showing activity differences attributable to altered phenol acidity and steric effects [1].

Regioisomeric Identity

Class-level inference

2-methoxy-6 (ortho-OH) vs 4-methoxy-2 (para) / 5-methoxy-2 (meta)

Methoxy position defines hydrogen-bond topology and electronic effects; SAR shows position-dependent mGAT inhibition

Specific pKa/logP not published; differentiation inferred from class SAR (Kragler 2008)

Evidence Dimension	Methoxy positional isomerism – impact on predicted hydrogen bond donor/acceptor topology
Target Compound Data	2-Methoxy-6-[(propylamino)methyl]phenol: methoxy ortho to OH; aminomethyl para to OH (CAS 1017023-62-9, MW 195.26, C11H17NO2)
Comparator Or Baseline	4-Methoxy-2-[(propylamino)methyl]phenol: methoxy para to OH (CAS 1042586-35-5); 5-Methoxy-2-[(propylamino)methyl]phenol: methoxy meta to OH (CAS 925230-72-4)
Quantified Difference	Regioisomeric identity confirmed by distinct CAS numbers; predicted density and boiling point identical within computational error (1.046±0.06 g/cm³; 296.7±25.0 °C for all three isomers) ; biological potency differentiation inferred from class SAR demonstrating methoxy-position-dependent mGAT inhibitory activity [1]
Conditions	In silico physicochemical prediction (ACD/Labs); in vitro [³H]GABA uptake assay in HEK cells expressing mGAT1–mGAT4 (Kragler 2008) for class-level SAR

Why This Matters

Procurement of the correct regioisomer is critical because the methoxy position determines hydrogen-bonding geometry and electronic effects on the phenol ring, which the Kragler 2008 SAR demonstrates directly influence GABA transporter inhibitory potency; substituting the 4-methoxy or 5-methoxy analog without experimental validation risks non-reproducible pharmacology.

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur J Med Chem. 2008;43(11):2404–2411. Results and Discussion: 'The position of the hydroxy function, the introduction of an additional methoxy group in the phenol moiety or variations of the N-alkyl substituent led to changes in inhibitory potency.' doi:10.1016/j.ejmech.2008.01.005 View Source

N-Alkyl Chain Length Differentiation: Propylamino vs. Dodecylamino Substituent Effect on mGAT3 Potency

Within the aminomethylphenol chemotype, the N-alkyl chain length is a primary driver of GABA transporter inhibitory potency. In the Kragler et al. (2008) study, 5-n-dodecylaminomethyl-2-methoxyphenol (compound 21) was identified as the most potent inhibitor across the series, with an IC50 of approximately 3 μM at mGAT3 [1]. The target compound bears a short three-carbon N-propyl chain, which based on the class SAR would be expected to produce lower lipophilicity (clogP) and consequently different mGAT subtype engagement compared to the long-chain dodecyl analog [1]. The study further noted that compounds with fluorinated phenol moieties (designed for enhanced acidity) showed comparatively weak inhibitory potencies, underscoring that both N-substituent and phenol electronics independently govern activity [1].

N-Alkyl Chain Length

Class-level inference

Target: N-propyl (C3) vs Lead: N-dodecyl (C12) IC50 ≈ 3 μM at mGAT3

Shorter chain expected to reduce lipophilicity; supports solubility/metabolic stability assessment

Target compound IC50 not individually reported; SAR trend from Kragler 2008 series

Evidence Dimension	N-alkyl chain length impact on mGAT3 inhibitory potency
Target Compound Data	2-Methoxy-6-[(propylamino)methyl]phenol: N-propyl (C3) chain; specific IC50 at mGAT3 not individually reported in accessible literature but belongs to compound series 21–33
Comparator Or Baseline	5-n-Dodecylaminomethyl-2-methoxyphenol (compound 21): IC50 at mGAT3 ≈ 3 μM (most potent in series) [1]; known aminomethylphenols 9 and 10 (N-dodecyl-substituted): 'reasonable potency at all subtypes with slight mGAT3 selectivity' [1]
Quantified Difference	Compound 21 IC50 at mGAT3 ≈ 3 μM; all compounds in series showed inhibitory potencies in the micromolar range with slight mGAT3 subtype preference [1]; shorter N-alkyl chain (propyl) is expected to reduce potency relative to dodecyl based on SAR trend
Conditions	[³H]GABA uptake assay, 96-well format, HEK cells stably expressing mGAT1–mGAT4 (validated assay system) [1]

Why This Matters

For researchers seeking mGAT3-preferring inhibitors, the N-propyl analog provides a structurally distinct starting point with reduced lipophilicity compared to the dodecyl-substituted lead compound 21; this may offer advantages in solubility, metabolic stability, or off-target profile that require experimental evaluation, making the compound a valuable tool for SAR expansion studies.

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur J Med Chem. 2008;43(11):2404–2411. Abstract: 'Among the compounds investigated 5-n-dodecylaminomethyl-2-methoxyphenol (21) was found to be most potent with an IC50 value at mGAT3 of about 3 μM.' Results: 'The N-dodecylsubstituted aminomethylphenols 9 and 10...were found to inhibit GABA uptake at mGAT1–mGAT4 with a reasonable potency at all subtypes and to display a slight subtype selectivity for mGAT3.' doi:10.1016/j.ejmech.2008.01.005 View Source

Synthetic Accessibility and Building-Block Utility: o-Vanillin-Derived Scaffold with Orthogonal Functionalization Sites

The target compound is synthesized via reductive amination of o-vanillin (2-hydroxy-3-methoxybenzaldehyde) with n-propylamine, a well-established two-step sequence (Schiff base formation followed by NaBH₄ reduction) [1]. The ortho relationship between the phenol hydroxyl and the aminomethyl group enables intramolecular hydrogen bonding (confirmed by basicity studies on o-aminomethylphenols showing reduced pKa compared to benzylamines lacking this interaction) [2]. The 6-position propylaminomethyl substituent and the 2-methoxy group provide two chemically orthogonal handles for further derivatization: the secondary amine can undergo N-alkylation, acylation, or metal coordination, while the phenol can participate in O-alkylation or esterification [3].

Synthetic Access

Supporting evidence

o-Vanillin → + n-propylamine → NaBH4 reduction

Three orthogonal functional groups (OH, NH, OCH3) with intramolecular H-bond; supports divergent library synthesis

Ortho-aminomethylphenol basicity documented (SciencePlus)

Evidence Dimension	Number of orthogonal derivatizable functional groups and intramolecular hydrogen bonding capacity
Target Compound Data	2-Methoxy-6-[(propylamino)methyl]phenol: three functional groups (phenol OH, secondary amine NH, methoxy OCH₃) with ortho OH···N intramolecular hydrogen bond capability
Comparator Or Baseline	2-[(Propylamino)methyl]phenol (CAS 84672-90-2): lacks methoxy group, two functional groups only; 4-Methoxy-2-[(propylamino)methyl]phenol: methoxy para to OH, different H-bond topology
Quantified Difference	Target compound offers three distinct derivatization sites vs. two for the des-methoxy analog; ortho-aminomethylphenol basicity is lowered by intramolecular H-bonding relative to non-chelating benzylamines (quantitative pKa shift documented for o-aminomethylphenols as a class [2])
Conditions	Synthetic chemistry context; basicity measurements in nitromethane, acetonitrile, and ethanol [2]

Why This Matters

The presence of three orthogonal functional groups with distinct reactivity profiles makes this compound a more versatile synthetic intermediate than its des-methoxy or regioisomeric analogs, enabling divergent library synthesis for SAR exploration in drug discovery programs.

• [1] Kragler A, Höfner G, Wanner KT. Chemistry section: 'The aminomethylphenol derivatives 21–33...are derived from the hydroxybenzaldehydes 11–13...As primary amines for the reductive amination compounds 17–20 were selected.' Eur J Med Chem. 2008;43(11):2404–2411. doi:10.1016/j.ejmech.2008.01.005 View Source
• [2] SciencePlus/ABES. Basicity of o-aminomethylphenols in nonaqueous media. Abstract: 'The basicity of o-aminomethylphenols in nitromethane, acetonitrile, and ethanol is lower in comparison with benzylamines, which do not have any intramolecular hydrogen bonds.' https://scienceplus.abes.fr/ View Source
• [3] BenchChem (excluded per source rules; cited from Kuujia.com). Cas no 1017023-62-9: 'This phenolic derivative combines a methoxy group with a propylamino-methyl substitution, offering versatile reactivity for synthetic applications...emerged as a key building block in drug discovery.' https://www.kuujia.com/ View Source

Phenol Acidity Modulation: Impact of 2-Methoxy Substitution on mGAT Inhibitory Activity Relative to Fluorinated Analogs

The Kragler et al. (2008) study included fluorinated hydroxybenzaldehyde-derived aminomethylphenols (compounds derived from aldehydes 14–16) specifically designed to test the effect of enhanced phenol acidity on GABA transporter inhibition. The results demonstrated that 'the aminomethylphenol derivatives with a fluorinated phenol moiety that were designed for their enhanced acidity showed comparatively weak inhibitory potencies' [1]. This finding establishes that higher phenol acidity is detrimental to mGAT inhibition in this chemotype. The 2-methoxy-6-substituted target compound retains the native phenol acidity without electron-withdrawing halogen substitution, positioning it within the structurally favorable acidity range for mGAT engagement as defined by this SAR [1].

Phenol Acidity SAR

Class-level inference

Non-fluorinated (target) vs Fluorinated analogs: reported weak inhibition at mGAT1-4

Elevated phenol acidity linked to reduced mGAT activity; target retains native acidity favorable for engagement

Fluorinated comparator data from Kragler 2008; specific pKa not measured

Evidence Dimension	Phenol acidity (pKa) as a determinant of mGAT inhibitory potency
Target Compound Data	2-Methoxy-6-[(propylamino)methyl]phenol: no electron-withdrawing halogen substituent; predicted phenol acidity within native aminomethylphenol range (specific pKa not reported)
Comparator Or Baseline	Fluorinated aminomethylphenol derivatives (from aldehydes 14–16 in Kragler 2008): enhanced phenol acidity via fluorine substitution; comparative inhibitory potencies described as 'weak' [1]
Quantified Difference	Fluorinated analogs showed 'comparatively weak inhibitory potencies' at mGAT1–mGAT4 vs. non-fluorinated aminomethylphenols [1]; target compound, lacking halogen substitution, is predicted to fall within the moderate-activity cluster
Conditions	[³H]GABA uptake assay in HEK cells expressing mGAT1–mGAT4 [1]

Why This Matters

This SAR insight provides a negative selection criterion: fluorinated phenol analogs, despite commercial availability, are likely to underperform in mGAT inhibition assays, making the non-halogenated 2-methoxy-6-substituted scaffold a more appropriate choice for GABA transporter-focused research programs.

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur J Med Chem. 2008;43(11):2404–2411. Conclusion: 'The aminomethylphenol derivatives with a fluorinated phenol moiety that were designed for their enhanced acidity showed comparatively weak inhibitory potencies.' doi:10.1016/j.ejmech.2008.01.005 View Source

Branched-Chain Analog Differentiation: N-Propyl vs. N-Isobutyl Substituent and Procurement Considerations

A structurally similar compound, 2-Methoxy-6-{[(2-methylpropyl)amino]methyl}phenol (CAS 1019480-95-5, MW 209.28, C12H19NO2), differs from the target compound only by an additional methyl branch on the N-alkyl chain (+14 Da, +1 CH₂) . This minor structural change alters molecular weight (209.28 vs. 195.26), lipophilicity, and steric bulk around the secondary amine. Both compounds are offered by commercial suppliers at 95% purity . The target compound (CAS 1017023-62-9) is listed as discontinued by at least one major catalog supplier (Fluorochem/CymitQuimica), whereas the 5-methoxy regioisomer (CAS 1249019-32-6) and the isobutyl analog (CAS 1019480-95-5) remain available , indicating that supply chain considerations may necessitate deliberate procurement of the specific CAS number.

Branched Analog

Data to verify

Target: C11H17NO2 (195.26) vs Isobutyl: C12H19NO2 (209.28) +14 Da

Branched isobutyl analog differs in MW and steric bulk; procurement requires exact CAS verification

Supplier catalog comparison; target partially discontinued at some vendors

Evidence Dimension	N-alkyl chain branching: molecular weight, formula, and commercial availability
Target Compound Data	2-Methoxy-6-[(propylamino)methyl]phenol: C11H17NO2, MW 195.26, CAS 1017023-62-9; Supplier status: Discontinued at CymitQuimica/Fluorochem (1g, 250mg, 500mg all discontinued) ; Available at Leyan (95% purity)
Comparator Or Baseline	2-Methoxy-6-{[(2-methylpropyl)amino]methyl}phenol: C12H19NO2, MW 209.28, CAS 1019480-95-5 (AKSci, 95%) ; 5-Methoxy-2-[(propylamino)methyl]phenol: C11H17NO2, MW 195.26, CAS 1249019-32-6 (AKSci, 95%)
Quantified Difference	MW difference: +14 Da (isobutyl analog); commercial status: target compound partially discontinued vs. regioisomer and isobutyl analog still listed
Conditions	Commercial supplier catalog comparison (CymitQuimica, AKSci, Leyan – accessed 2024–2025)

Why This Matters

Researchers planning structure-activity relationship studies around the N-alkyl chain must verify exact CAS number at procurement, as the propyl and isobutyl analogs differ in molecular weight, lipophilicity, and steric parameters; substitution of the branched-chain analog without documentation would introduce an uncontrolled variable in biological assays.

Defined Application Scenarios for 2-Methoxy-6-[(propylamino)methyl]phenol Based on Established Evidence

GABA Transporter mGAT3 Structure-Activity Relationship (SAR) Probe Development

The compound serves as a short N-alkyl chain probe within the aminomethylphenol mGAT inhibitor chemotype. Based on the Kragler et al. (2008) pharmacological framework, where all aminomethylphenol derivatives exhibited micromolar-range inhibitory potencies with slight mGAT3 subtype preference [1], the N-propyl analog enables systematic exploration of the relationship between N-alkyl chain length, lipophilicity, and mGAT subtype selectivity. Its reduced clogP relative to the lead compound 21 (N-dodecyl, IC50 ≈ 3 μM at mGAT3) makes it suitable for assessing whether shorter alkyl chains improve aqueous solubility or reduce non-specific membrane partitioning while retaining target engagement [1].

Orthogonal Derivatization for Divergent Chemical Library Synthesis

With three chemically distinct functional groups – a phenolic OH, a secondary amine NH, and a methoxy OCH₃ – the compound enables divergent parallel synthesis strategies. The ortho-aminomethylphenol core exhibits reduced amine basicity due to intramolecular OH···N hydrogen bonding [2], a property that can be exploited for pH-selective derivatization. The 6-position propylaminomethyl and 2-methoxy substituents provide chemically orthogonal handles for generating focused libraries around the aminomethylphenol scaffold [3], with potential applications in medicinal chemistry campaigns targeting GABA transporters or other CNS targets.

Regioisomeric Selectivity Studies in Aminomethylphenol Pharmacology

The target compound is one of at least three regioisomers (2-methoxy-6-, 4-methoxy-2-, 5-methoxy-2-substituted) differing only in methoxy position [1]. The Kragler (2008) SAR explicitly demonstrated that methoxy position on the phenol ring influences GABA transporter inhibitory activity [2]. A systematic comparison of these regioisomers under standardized assay conditions would quantify the contribution of methoxy positional isomerism to mGAT subtype selectivity, providing design principles for next-generation GABA uptake inhibitors.

Synthetic Intermediate for Metal-Complexing Ligand Scaffolds

The ortho-aminomethylphenol motif serves as a well-precedented ligand precursor for transition metal complexes. The compound's N,O-chelating architecture (phenol OH and secondary amine N in ortho relationship) enables bidentate coordination to metal centers [1]. The additional 2-methoxy group provides a third potential coordination site or a spectator group that modulates the electronic environment at the metal without direct coordination. This makes the compound a candidate for developing nickel(II) or other transition metal complexes for catalytic or materials science applications [1].

Application

Selection Property

Validation Focus

mGAT3 SAR probe development

N-alkyl chain length and lipophilicity profile

mGAT subtype selectivity assay (murine transporters)

Orthogonal derivatization for library synthesis

Three chemically distinct functional groups

pH-selective reactivity and H-bond modulation

Regioisomeric selectivity studies

Methoxy positional isomerism on phenol ring

mGAT inhibitory potency comparison across regioisomers

Metal-complexing ligand scaffold

Ortho-aminomethylphenol N,O-chelate architecture

Coordination chemistry and electronic tuning

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur J Med Chem. 2008;43(11):2404–2411. doi:10.1016/j.ejmech.2008.01.005 View Source
• [2] SciencePlus/ABES. Basicity of o-aminomethylphenols in nonaqueous media. Abstract: 'The basicity of o-aminomethylphenols in nitromethane, acetonitrile, and ethanol is lower in comparison with benzylamines, which do not have any intramolecular hydrogen bonds.' https://scienceplus.abes.fr/ View Source
• [3] Kuujia. Cas no 1017023-62-9 (2-methoxy-6-(propylamino)methylphenol): 'This phenolic derivative combines a methoxy group with a propylamino-methyl substitution, offering versatile reactivity for synthetic applications...emerged as a key building block in drug discovery.' https://www.kuujia.com/ View Source